Cas no 18287-25-7 (12,15-Octadecadienoic acid, methyl ester, (Z,Z)-)
18287-25-7 structure
Product Name:12,15-Octadecadienoic acid, methyl ester, (Z,Z)-
CAS No:18287-25-7
MF:C19H34O2
MW:294.472066402435
CID:1376396
PubChem ID:5365571
Update Time:2025-04-20
12,15-Octadecadienoic acid, methyl ester, (Z,Z)- Chemical and Physical Properties
Names and Identifiers
-
- 12,15-Octadecadienoic acid, methyl ester, (Z,Z)-
- (12Z,15Z)-12,15-Octadecadienoic acid methyl ester
- methyl (12E,15E)-octadeca-12,15-dienoate
- 18287-25-7
- SQXLGHNKHZNVRT-AOSYACOCSA-N
- Methyl (12E,15E)-12,15-octadecadienoate #
- 12,15-Octadecadienoic acid, methyl ester
-
- Inchi: 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h4-5,7-8H,3,6,9-18H2,1-2H3/b5-4+,8-7+
- InChI Key: SQXLGHNKHZNVRT-AOSYACOCSA-N
- SMILES: O(C)C(CCCCCCCCCC/C=C/C/C=C/CC)=O
Computed Properties
- Exact Mass: 294.25602
- Monoisotopic Mass: 294.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 6.9
Experimental Properties
- PSA: 26.3
12,15-Octadecadienoic acid, methyl ester, (Z,Z)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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